Methyl 2-(6-methoxypyridin-3-yl)acetate
Overview
Description
“Methyl 2-(6-methoxypyridin-3-yl)acetate” is a chemical compound with the CAS Number: 943541-27-3 . It has a molecular weight of 181.19 and its IUPAC name is methyl 2-(6-methoxypyridin-3-yl)acetate .
Molecular Structure Analysis
The InChI code for “Methyl 2-(6-methoxypyridin-3-yl)acetate” is1S/C9H11NO3/c1-12-8-4-3-7(6-10-8)5-9(11)13-2/h3-4,6H,5H2,1-2H3 . This code provides a standard way to encode the compound’s molecular structure and formula.
Scientific Research Applications
Synthesis and Chemical Properties
Large-Scale Synthesis
An efficient methodology for the large-scale synthesis of compounds related to Methyl 2-(6-methoxypyridin-3-yl)acetate has been developed. This includes the synthesis of methyl 2-(5-hydroxy-3-methoxypyridin-2-yl)acetate, highlighting advancements in accessing pyridin- and pyrimidin-yl acetate cores (Morgentin et al., 2009).
Crystal Structure Analysis
The crystal structure of related compounds like (E)-methyl 2-(methoxyimino)-2-(2-((3-(6-(trifluoromethyl)pyridin-3-yl) phenoxy) methyl) phenyl) acetate has been studied. This research contributes to understanding the molecular interactions and packing in crystals (Mao et al., 2015).
Biological Activity and Applications
Anticancer Activity
New alkaloids related to Methyl 2-(6-methoxypyridin-3-yl)acetate, isolated from the stem tuber of Pinellia pedatisecta, showed significant inhibition of the proliferation of human cervical cancer HeLa cells (Du et al., 2018).
Tubulin Polymerization Inhibition
Methyl 3-((6-methoxy-1,4-dihydroindeno[1,2-c]pyrazol-3-yl)amino)benzoate, a compound structurally similar to Methyl 2-(6-methoxypyridin-3-yl)acetate, was identified as a tubulin polymerization inhibitor, suggesting potential applications in cancer therapy (Minegishi et al., 2015).
Antimicrobial Activity
Certain novel quinoline derivatives related to Methyl 2-(6-methoxypyridin-3-yl)acetate exhibited significant antimicrobial activities, indicating their potential use in developing new antimicrobial agents (Tabassum et al., 2014).
Safety and Hazards
Mechanism of Action
Target of Action
It is known to belong to the class of organic compounds known as pyridines . Pyridines are compounds containing a pyridine ring, a six-membered aromatic heterocycle with one nitrogen atom .
Mode of Action
Based on its structural similarity to other pyridine derivatives, it may interact with its targets through non-covalent interactions such as hydrogen bonding, pi-pi stacking, and electrostatic interactions .
Biochemical Pathways
Pyridine derivatives are known to be involved in a wide range of biochemical processes, including signal transduction, enzyme inhibition, and ion channel modulation .
Pharmacokinetics
Like other small organic molecules, it is expected to be well-absorbed orally and to undergo hepatic metabolism .
Result of Action
Based on its structural similarity to other pyridine derivatives, it may exert its effects by modulating the activity of its target proteins, leading to changes in cellular signaling and function .
Action Environment
The action, efficacy, and stability of Methyl 2-(6-methoxypyridin-3-yl)acetate can be influenced by various environmental factors, including pH, temperature, and the presence of other molecules. For example, changes in pH can affect the ionization state of the molecule, potentially affecting its interaction with its targets .
properties
IUPAC Name |
methyl 2-(6-methoxypyridin-3-yl)acetate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO3/c1-12-8-4-3-7(6-10-8)5-9(11)13-2/h3-4,6H,5H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LYJJNCKUSDHNQR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC=C(C=C1)CC(=O)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601295769 |
Source
|
| Record name | Methyl 6-methoxy-3-pyridineacetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601295769 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
181.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-(6-methoxypyridin-3-yl)acetate | |
CAS RN |
943541-27-3 |
Source
|
| Record name | Methyl 6-methoxy-3-pyridineacetate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=943541-27-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Methyl 6-methoxy-3-pyridineacetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601295769 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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